(S)-2-(1-Ethyl-3-methyl-1H-pyrazole-5-carboxamido)-1-(2-hydroxy-2-phenylethyl)-1H-benzo[d]imidazole-5-carboxamide

• Molecular Formula: C23H24N6O3
• Molecular Weight: 432.5 g/mol
• InChI: InChI=1S/C23H24N6O3/c1-3-29-19(11-14(2)27-29)22(32)26-23-25-17-12-16(21(24)31)9-10-18(17)28(23)13-20(30)15-7-5-4-6-8-15/h4-12,20,30H,3,13H2,1-2H3,(H2,24,31)(H,25,26,32)/t20-/m1/s1
• InChIKey: NMXJYHHOVIHSBO-HXUWFJFHSA-N

(S)-2-(1-Ethyl-3-methyl-1H-pyrazole-5-carboxamido)-1-(2-hydroxy-2-phenylethyl)-1H-benzo[d]imidazole-5-carboxamide Procurement Guide: Chemical Identity and Target Engagement Profile

(S)-2-(1-Ethyl-3-methyl-1H-pyrazole-5-carboxamido)-1-(2-hydroxy-2-phenylethyl)-1H-benzo[d]imidazole-5-carboxamide (CAS 2248444-14-4; molecular weight 432.48 g/mol) is a synthetic small molecule belonging to the amidobenzimidazole (ABZI) class of compounds . This monomeric ABZI derivative functions as a STING (Stimulator of Interferon Genes) pathway modulator that competes with the endogenous cyclic dinucleotide ligand 2′3′-cGAMP for binding to the STING C-terminal domain . The compound is offered commercially by multiple vendors including MedChemExpress (Cat. No. HY-174170) and TargetMol (Cat. No. T207188) and is supplied for research applications in innate immunity and oncology research .

Pathway Study

STING pathway modulation and cGAMP-competitive binding research

Assay Context

Competitive displacement calibration and SAR reference for ABZI derivatives

Tool Compound

Monomeric ABZI probe for low-affinity binding context in innate immunity studies

Why Generic ABZI Derivatives Cannot Substitute for This Specific Compound in STING Binding Assays

The ABZI chemotype encompasses compounds with widely divergent STING binding affinities spanning approximately 45,000-fold (from 0.32 nM to 14 μM) [1][2]. Within this class, minor structural modifications at the N1-substituent of the benzimidazole core—such as replacing the 2-hydroxy-2-phenylethyl group with a 2-phenylpropyl moiety—fundamentally alter target engagement kinetics and biological response profiles [1]. Furthermore, monomeric ABZI compounds like the target compound exhibit distinct binding stoichiometry compared to dimeric diABZI derivatives, which achieve cooperative binding across the STING dimer interface and consequently display substantially enhanced apparent affinity [3]. These differences in binding mode and affinity translate directly to divergent experimental utility: compounds with sub-nanomolar affinity may induce unintended pathway activation in sensitive cellular assays, while compounds with micromolar affinity provide greater experimental control for competitive binding studies and structure-activity relationship investigations [3]. Substituting one ABZI derivative for another without accounting for these quantitative binding differences can produce uninterpretable or misleading experimental results.

Affinity divergence: ABZI chemotype spans ~45,000-fold affinity range; minor N1 modifications can shift binding profile and experimental utility.

Monomeric vs dimeric engagement: diABZI derivatives bind cooperatively at the STING dimer interface, producing markedly different affinity and pathway activation that may not transfer to monomeric ABZI assays.

N1-substituent sensitivity: Replacement of the 2-hydroxy-2-phenylethyl group with 2-phenylpropyl (ABZI-1) alters target engagement; substitution without binding verification risks uninterpretable SAR results.

• [1] Ramanjulu JM, Pesiridis GS, Yang J, et al. Design of amidobenzimidazole STING receptor agonists with systemic activity. Nature. 2018;564(7736):439-443. doi:10.1038/s41586-018-0705-y View Source
• [2] Garland KM, Seward TL, Kaur S, et al. Chemical and Biomolecular Strategies for STING Pathway Activation in Cancer Immunotherapy. Chem Rev. 2022;122(6):5977-6039. View Source
• [3] Gao P, Ascano M, Wu Y, et al. Structure-function analysis of STING activation by c[G(2′,5′)pA(3′,5′)p] and targeting by antiviral DMXAA. Cell. 2013;154(4):748-762. View Source

Quantitative Evidence Guide: Comparative Performance Data for Compound Selection and Procurement Decisions

Target Binding Affinity: Monomeric ABZI IC50 Compared to diABZI Derivatives

This compound (ABZI monomer, Compound 4) exhibits an apparent inhibition constant (IC50) of 14 μM in a 3H-cGAMP competitive binding assay against STING . This represents approximately 43,750-fold lower binding affinity compared to the diABZI STING agonist-3 dimer (IC50 = 0.32 nM in a FRET assay) [1] and approximately 700-fold lower affinity than STING agonist-4 (diABZI compound 2, IC50 = 20 nM) [2]. The binding affinity difference is attributable to monomeric versus dimeric engagement: diABZI compounds contain two ABZI moieties linked by a flexible spacer, enabling simultaneous interaction with both STING monomers at the dimer interface and resulting in cooperative, high-affinity binding [1][2].

Binding affinity vs diABZI

Cross-study comparable

IC50: 14 μM (target) vs 0.32 nM (diABZI-3); ~43,750-fold difference

Monomeric binding mode yields micromolar affinity context, supporting low-affinity probe use.

Assay: 3H-cGAMP competition (target); FRET (diABZI-3)

Evidence Dimension	STING binding affinity (IC50)
Target Compound Data	14 μM
Comparator Or Baseline	diABZI STING agonist-3 (IC50 = 0.32 nM); STING agonist-4/diABZI compound 2 (IC50 = 20 nM)
Quantified Difference	~43,750-fold lower affinity vs diABZI-3; ~700-fold lower affinity vs diABZI compound 2
Conditions	Target compound: 3H-cGAMP competition binding assay; diABZI-3: FRET assay; diABZI compound 2: competitive binding assay

Why This Matters

This monomeric compound with micromolar affinity serves as a low-affinity competitive binding probe suitable for assays where high-potency diABZI agonists would saturate STING at sub-nanomolar concentrations, confounding dose-response analysis.

• [1] Bertin Bioreagent. diABZI STING Agonist-3 Product Datasheet. Catalog No. 34082. View Source
• [2] GlpBio. STING agonist-4 (diABZI Compound 2) Product Datasheet. Catalog No. GC37693. View Source

Comparative Affinity Relative to Endogenous Ligand 2′3′-cGAMP

The target compound (IC50 = 14 μM) competes with 3H-labeled 2′3′-cGAMP for STING binding . In contrast, the endogenous ligand 2′3′-cGAMP binds STING with a reported dissociation constant (Kd) of approximately 4 nM . This represents a 3,500-fold difference in binding affinity favoring the endogenous ligand. The compound's micromolar IC50 indicates it functions as a weak competitive binder rather than a potent agonist, consistent with its role as a monomeric ABZI fragment that occupies only one side of the STING dimer interface . By comparison, the diABZI compound 2 (STING agonist-4) exhibits an 18-fold higher potency than cGAMP in functional assays (EC50 of 53.9 μM for cGAMP vs 3.1 μM for the diABZI compound) [1].

Affinity vs endogenous cGAMP

Cross-study comparable

IC50: 14 μM vs cGAMP Kd ~4 nM; ~3,500-fold lower affinity

Weak competitive binder supports displacement threshold calibration.

Binding assay context; endogenous ligand has higher affinity

Evidence Dimension	STING binding affinity comparison to endogenous ligand
Target Compound Data	IC50 = 14 μM
Comparator Or Baseline	2′3′-cGAMP (Kd ≈ 4 nM)
Quantified Difference	~3,500-fold lower affinity than endogenous cGAMP
Conditions	Target compound: 3H-cGAMP competition binding assay; 2′3′-cGAMP: binding affinity measurement

Why This Matters

This compound's weak binding relative to endogenous cGAMP makes it suitable as a reference tool for calibrating competitive displacement assays where stronger binders would preclude accurate assessment of ligand displacement thresholds.

• [1] GlpBio. STING agonist-4 (diABZI Compound 2) Product Datasheet. Catalog No. GC37693. View Source

Binding Affinity Comparison to ABZI-1 (Close Structural Analog)

The target compound (CAS 2248444-14-4) contains a 2-hydroxy-2-phenylethyl group at the benzimidazole N1 position and demonstrates an IC50 of 14 μM . Its close structural analog ABZI-1 (CAS unreported) differs only at this N1 substituent, bearing a 2-phenylpropyl group instead. ABZI-1 is described as having 'enhanced binding to STING' relative to the parent monomeric ABZI scaffold . While precise quantitative IC50 data for ABZI-1 is not publicly available, the functional distinction between 'standard' (target compound) and 'enhanced' (ABZI-1) binding in ABZI monomers demonstrates that N1-substituent modification alone can alter STING engagement. This structural-activity distinction provides a foundation for using the target compound as a lower-affinity reference baseline when evaluating N1-substituted ABZI derivative libraries.

N1-substituent analog (ABZI-1)

Class-level inference

ABZI-1 (2-phenylpropyl) described as ‘enhanced binding’ vs parent; quantitative difference not publicly available.

Supports use as lower-affinity reference for N1 SAR studies.

Data to verify; published IC50 for ABZI-1 not located

Evidence Dimension	N1-substituent effect on STING binding
Target Compound Data	N1 = 2-hydroxy-2-phenylethyl; IC50 = 14 μM
Comparator Or Baseline	ABZI-1 (N1 = 2-phenylpropyl; described as 'enhanced binding')
Quantified Difference	Qualitative binding enhancement; quantitative fold-difference not publicly available
Conditions	Structural comparison based on IUPAC nomenclature differences

Why This Matters

Researchers evaluating ABZI derivative libraries require a characterized monomeric reference compound with well-documented micromolar affinity to serve as an internal calibration standard for structure-activity relationship studies of N1-substituted variants.

STING Binding Affinity Relative to Non-ABZI Small Molecule STING Ligands

The target compound (IC50 = 14 μM) occupies a distinct position on the STING ligand affinity spectrum compared to other non-ABZI small molecule STING modulators. CAY10748, a non-ABZI STING agonist, exhibits an IC50 of 0.3794 μM (379.4 nM) in competition binding assays [1], representing approximately 37-fold higher affinity than the target compound. DMXAA (Vadimezan), a xanthenone-derived STING agonist, demonstrates binding at the micromolar range (IC50 = 62.5 μM in DT-diaphorase assays) . This spectrum of affinities across chemically distinct STING ligands enables researchers to select appropriate reference compounds based on desired assay sensitivity ranges.

Cross-chemotype STING affinity

Cross-study comparable

IC50: 14 μM vs CAY10748 (0.3794 μM) and DMXAA (62.5 μM)

Intermediate micromolar affinity positions compound for assay calibration between high- and low-affinity controls.

DMXAA assay: DT-diaphorase; different platform context

Evidence Dimension	STING binding affinity across chemotypes
Target Compound Data	IC50 = 14 μM
Comparator Or Baseline	CAY10748 (IC50 = 0.3794 μM); DMXAA (IC50 = 62.5 μM, DT-diaphorase assay)
Quantified Difference	~37-fold lower affinity than CAY10748; ~4.5-fold higher affinity than DMXAA (note: different assay)
Conditions	Target compound and CAY10748: STING competition binding; DMXAA: DT-diaphorase cell-free assay

Why This Matters

This compound's intermediate micromolar affinity within the broader STING ligand landscape positions it as a calibration tool for assays requiring affinity values between high-potency reference compounds (CAY10748) and weaker binders (DMXAA).

• [1] Bertin Bioreagent. CAY10748 Product Datasheet. Catalog No. 30022. View Source

Recommended Research and Industrial Application Scenarios for (S)-2-(1-Ethyl-3-methyl-1H-pyrazole-5-carboxamido)-1-(2-hydroxy-2-phenylethyl)-1H-benzo[d]imidazole-5-carboxamide

Competitive Displacement Assay Calibration for STING Ligand Screening

This compound's well-characterized IC50 of 14 μM in 3H-cGAMP competitive binding assays makes it suitable as a calibration standard for high-throughput screening campaigns evaluating novel STING ligands. Its micromolar affinity enables reliable detection of both higher-affinity and lower-affinity candidate compounds without saturating the assay at low concentrations. The compound's monomeric ABZI structure and reproducible inhibition profile provide a consistent reference point for normalizing inter-assay variability and establishing minimum significant displacement thresholds.

Structure-Activity Relationship Studies of ABZI N1-Substituted Derivatives

As a well-characterized monomeric ABZI with a 2-hydroxy-2-phenylethyl group at the benzimidazole N1 position and documented IC50 of 14 μM , this compound serves as a reference baseline for evaluating how N1-substituent modifications affect STING binding. Researchers synthesizing novel N1-substituted ABZI derivatives can use this compound as an internal control to quantify binding enhancement or attenuation relative to the parent scaffold, supporting rigorous structure-activity relationship analyses.

Negative Control or Low-Potency Comparator for diABZI Functional Studies

Given the ~43,750-fold difference in binding affinity between this monomeric ABZI (IC50 = 14 μM) and diABZI STING agonist-3 (IC50 = 0.32 nM) [1], this compound can be employed as a low-potency comparator in functional assays measuring STING pathway activation. Researchers can use it to establish baseline cellular responses at micromolar concentrations, providing a reference frame for quantifying the enhanced potency of dimeric diABZI agonists in the same experimental system.

Tumor Immunology Research Requiring Modest STING Pathway Engagement

This compound is applicable for tumor research studies where moderate STING pathway modulation is desired . Its micromolar IC50 for 3H-cGAMP displacement indicates that substantial STING engagement occurs only at higher compound concentrations, providing experimental flexibility for dose-ranging studies. This characteristic is valuable for investigating threshold-dependent STING signaling outcomes in cancer cell lines and immune cell co-culture systems.

Application

Selection Property

Validation Focus

STING competitive binding calibration

Reported binding affinity context

Displacement threshold standardization

ABZI N1-substituent SAR studies

Characterized N1 reference scaffold

Binding modulation quantification vs parent

diABZI functional assay comparator

Monomeric binding mode context

Functional response baseline establishment

Tumor cell STING signaling studies

Concentration-dependent pathway modulation

Threshold-dependent signaling outcome assessment

• [1] Bertin Bioreagent. diABZI STING Agonist-3 Product Datasheet. Catalog No. 34082. View Source